5-ethyl-1-methyl-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 5-ethyl-1-methylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C7H10N2O/c1-3-7-6(5-10)4-8-9(7)2/h4-5H,3H2,1-2H3
• InChI Key: YRWOSUKVLGMBES-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=NN1C)C=O
• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol
• CAS No.: 1007541-44-7

Description

5-Ethyl-1-methyl-1H-pyrazole-4-carbaldehyde is a chemical compound with the molecular formula C7H10N2O. It is a liquid at room temperature.

Physical and Chemical Properties Analysis

This compound is a liquid at room temperature. Its molecular weight is 138.17 g/mol.

Scientific Research Applications

Potent Inhibitors

• A study utilized pyrazole-4-carbaldehyde as a starting material to synthesize a novel series of compounds, demonstrating that many of these compounds inhibit 5α-reductase and aromatase activity. This finding suggests their potential as potent inhibitors for related enzymes, with compound 13 highlighted for its particularly high potency among the tested samples, comparing favorably with reference drugs (Mohamed El-Naggar et al., 2020).

Structural and Synthetic Chemistry

• The synthesis and crystal structure of 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde, a related compound, was detailed, revealing insights into the molecular configuration and potential for creating new pyrazole derivatives through X-ray diffraction method. This work demonstrates the compound's utility in the structural elucidation of novel chemicals (Cunjin Xu & Yan-Qin Shi, 2011).

Antimicrobial and Antioxidant Properties

• New quinolinyl chalcones containing a pyrazole group were synthesized and shown to possess promising anti-microbial properties, with some compounds being particularly potent against bacterial and fungal strains. Additionally, methoxy substituted compounds exhibited moderate anti-oxidant activity, showcasing the compound's role in developing therapeutics with anti-microbial and antioxidant capabilities (R. Prasath et al., 2015).

Antimicrobial Agents

• A new series of 3-{5-methyl-1-[2-methyl-3-(trifluoromethyl) phenyl/substituted phenyl]-1H-1,2,3-triazol-4-yl}-1-(aryl)-1H-pyrazole-4-carbaldehyde compounds were synthesized and displayed a broad spectrum of antimicrobial activities along with moderate to good anti-oxidant activities. This study further supports the potential use of pyrazole derivatives as antimicrobial and antioxidant agents, highlighting the versatile applications of such compounds in medical and scientific research (Manjunatha Bhat et al., 2016).